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Compound of Interest

Compound Name: Oxysanguinarine
CAS No.: 548-30-1
Cat. No.: B1218855
Get Quote
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Executive Summary

Oxysanguinarine (C20H13NOs, MW 347.32) is a benzophenanthridine alkaloid and the
oxidized, neutral lactam derivative of the quaternary ammonium alkaloid sanguinarine. It
frequently co-occurs with sanguinarine in Macleaya cordata and Sanguinaria canadensis
extracts or forms as a metabolite/degradation product.

Distinguishing oxysanguinarine from its parent compound is critical in pharmaceutical quality
control due to their distinct solubility, toxicity, and pharmacological profiles. This guide provides
a definitive spectral analysis framework, focusing on the diagnostic shifts in UV-Vis, NMR, and
Mass Spectrometry that confirm its identity.

Structural Basis of Spectral Behavior

The transition from sanguinarine to oxysanguinarine involves the oxidation of the iminium
bond (C=N+) at position 6 to a lactam carbonyl (C=0). This structural change neutralizes the
molecule, destroying the extended conjugation responsible for sanguinarine’s deep orange
color and high fluorescence.
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Key Structural Features:

e Lactam Carbonyl (C6): Diagnostic signal in 3C NMR and IR.

e N-Methyl Group: Shifts upfield in tH NMR due to loss of positive charge.

» Methylenedioxy Bridges: Two characteristic singlets in *H NMR.

UV-Vis Spectroscopy: The First Line of Defense

Principle

Unlike sanguinarine, which exhibits strong absorption in the visible region (Amax ~475 nm),

oxysanguinarine is colorless. The lactam formation interrupts the planar conjugation of the

benzophenanthridine system, causing a significant hypsochromic (blue) shift.

Di icr

L Sanguinarine
Parameter Oxysanguinarine

Diagnostic Note

(Parent)
Colorless / Pale Visual check is the
Appearance Orange / Red ] o
Yellow first purity indicator.
Absence of 475 nm
~240 nm, ~280 nm, 275 nm, 325 nm, 475 band is the primary
Amax (MeOH) . .
~325 nm nm confirmation of
oxidation.
Sanguinarine has high
o Intense (Yellow- quantum yield;
Fluorescence Weak / Negligible

Orange)

Oxysanguinarine is

quenched.

Experimental Insight

o Solvent Effect: Spectra in acidic media may show slight shifts if protonation occurs at the

carbonyl oxygen, but oxysanguinarine lacks the pH-dependent equilibrium (pseudobase

formation) seen in sanguinarine.
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e Protocol: Dissolve 0.1 mg in 10 mL Methanol (HPLC grade). Scan 200-600 nm.

Mass Spectrometry (ESI-MS/MS)[1][2]
lonization & Fragmentation

Oxysanguinarine ionizes readily in ESI(+) mode due to the basic nitrogen and oxygen lone
pairs, typically forming the protonated molecular ion

Fragmentation Pathway

The fragmentation pattern is dominated by the stability of the fused ring system. High collision
energies are often required to induce fragmentation.

e Parent lon:

348.08 (Calculated for C20H1aNOs™)

e Key Fragments:

o 333: Loss of methyl radical (

) from the N-methyl group.
o 320: Loss of CO (

) from the lactam ring (characteristic of cyclic amides).
o 290/289: Sequential loss of formaldehyde (

) from methylenedioxy bridges.

MS Workflow Diagram
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Figure 1: Proposed ESI(+) fragmentation pathway for Oxysanguinarine.

NMR Spectroscopy: Structural Validation

NMR provides the most definitive confirmation of the lactam structure. The loss of the aromatic

iminium character significantly shields the protons and carbons near the nitrogen.

Comparative 'H NMR Data (Solvent: DMSO- )
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Oxysanguinari L
Sanguinarine

. ne Shift
Position Proton Type N
xplanation
(ppm) P
(Ppm)
Critical
Diagnostic:
N-CHs Singlet 3.60-3.70 4.80-5.00 Amide-like vs.
Quaternary
Ammonium.
Upfield shift due
) to loss of positive
H-8 Aromatic 7.50 -7.60 8.00 - 8.50 ]
charge ring
current.
Slight shielding
-OCH20- Singlet (x2) 6.15, 6.20 6.40 — 6.50 in neutral
molecule.
Comparative **C NMR Data
Oxysanguinarine Sanguinarine
Carbon Type Diagnostic Note
(ppm) (ppm)
Definitive proof of
C=0 (C6) 163.0 — 164.5 N/A (C=N* ~150) _
lactam ring.
N-CHs ~30.0-35.0 ~50.0 - 55.0 Significant shielding.

Experimental Protocol for NMR

o Sample Prep: Dissolve 5-10 mg of purified isolate in 600 pL of DMSO-
or CDCIls. (DMSO is preferred for solubility).
e Acquisition:

o H NMR: 16 scans minimum. Set relaxation delay (
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) to 2.0s to ensure integration accuracy of the N-Me singlet.

o 1BC NMR: 1024 scans minimum.

o HMBC: Essential to correlate the N-Me protons (3.6 ppm) to the Carbonyl carbon (164
ppm) to confirm the lactam linkage.

Integrated Identification Workflow

To ensure scientific integrity, a multi-modal approach is required. Relying on a single method
(e.g., UV-Vis) is prone to false positives from other benzophenanthridine impurities.

Colorless

UV-Vis No 475nm ESI-MS MW 347 1H NMR d 3.65 pm .
. —_— —_—
Unknown Sample (Check 475nm) (miz 348) (N-Me Shift) Confirm Identity

Click to download full resolution via product page

Figure 2: Logical workflow for the stepwise identification of Oxysanguinarine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1218855?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20203077149
https://pmc.ncbi.nlm.nih.gov/articles/PMC9240711/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9240711/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2022.908461/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2022.908461/full
https://www.benchchem.com/product/b1218855/docs#technical-guide-spectral-characterization-of-oxysanguinarine
https://www.benchchem.com/product/b1218855/docs#technical-guide-spectral-characterization-of-oxysanguinarine
https://www.benchchem.com/product/b1218855/docs#technical-guide-spectral-characterization-of-oxysanguinarine
https://www.benchchem.com/product/b1218855/docs#technical-guide-spectral-characterization-of-oxysanguinarine
https://www.benchchem.com/product/b1218855?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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